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Compound of Interest

Compound Name: 3'-Bromopropiophenone

Cat. No.: B130256 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling 3'-
Bromopropiophenone. Adherence to these procedures is critical for ensuring personnel

safety and maintaining a secure laboratory environment.

3'-Bromopropiophenone is a compound utilized in various organic synthesis applications.[1]

While a valuable reagent, it presents hazards that necessitate careful handling and the

consistent use of personal protective equipment (PPE).[2][3] This guide outlines the necessary

precautions, operational procedures, and disposal protocols to mitigate risks.

Hazard Identification and Personal Protective
Equipment
3'-Bromopropiophenone is classified as a substance that can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[2][3] Therefore, stringent adherence to PPE

protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection

Goggles (European standard -

EN 166) or OSHA-approved

safety glasses.[2][4]

To prevent eye contact which

can cause serious irritation.[2]

[3]

Hand Protection
Protective, chemical-resistant

gloves.

To avoid skin contact which

can cause irritation.[2][4]

Skin and Body Protection

Laboratory coat and close-toed

footwear.[3] Wear appropriate

protective clothing to prevent

skin exposure.[2][4]

To minimize the risk of

accidental skin contact.

Respiratory Protection

Generally not required under

normal laboratory use with

adequate ventilation.[2][5] For

large-scale operations or in

case of emergency, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.[2][4]

To prevent respiratory tract

irritation from dust or vapors.[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 3'-Bromopropiophenone is crucial for safety. The following

step-by-step plan details the procedures for receiving, storing, handling, and disposing of this

chemical.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the supplier's label and hazard warnings are intact and legible.

Verify that the Safety Data Sheet (SDS) is readily accessible.

2. Storage:
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Store in a dry, cool, and well-ventilated area.[2]

Keep the container tightly closed to prevent the ingress of moisture and contamination.[2]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

3. Handling and Use:

All handling of 3'-Bromopropiophenone should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[3]

Ensure that an eyewash station and a safety shower are in close proximity to the

workstation.[2]

Avoid direct contact with skin and eyes.[2] Do not breathe in dust.[2]

Ground and bond containers when transferring material to prevent static discharge.

After handling, wash hands and any exposed skin thoroughly.[3][5]

4. Spill Management:

In the event of a spill, evacuate unprotected personnel from the area.

Ensure adequate ventilation.

Wear the appropriate PPE as outlined above.

For small spills, absorb the material with an inert substance (e.g., sand, vermiculite) and

place it into a suitable, labeled container for disposal.[3]

Prevent the spill from entering drains or waterways.

5. Disposal:

Dispose of waste material and empty containers in accordance with local, regional, and

national regulations.[4]

The disposal must be carried out by a licensed waste disposal company.[2]
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Do not mix with other waste streams unless explicitly permitted.

Quantitative Data Summary
The following table summarizes key quantitative data for 3'-Bromopropiophenone.

Property Value

CAS Number 19829-31-3[2]

Molecular Formula C9H9BrO[2]

Molecular Weight 213.07 g/mol [5]

Appearance Off-white to pale cream solid[2][6]

Odor Odorless[2]

Melting Point 35.0 - 45.0 °C[6]

Specific Gravity 1.400[5]

Workflow for Safe Handling
The following diagram illustrates the logical flow of procedures for safely managing 3'-
Bromopropiophenone within a laboratory setting.
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Workflow for Safe Handling of 3'-Bromopropiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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